molecular formula C21H19NO6 B5115366 methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate

methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate

Cat. No. B5115366
M. Wt: 381.4 g/mol
InChI Key: FDIUFGCROYHHGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that has been developed as a research tool to investigate the biochemical and physiological effects of various compounds on the human body.

Mechanism of Action

The mechanism of action of methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
Methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in the body, which can lead to a reduction in inflammation and pain. It has also been shown to have antitumor and antiviral properties, which make it a potential candidate for the development of new drugs to treat these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate in lab experiments is that it allows researchers to study the effects of various compounds on the human body in a controlled environment. This can help to identify potential drug candidates and can lead to the development of new treatments for various diseases and disorders. However, there are also limitations to the use of this compound in lab experiments. One of the main limitations is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to use in large-scale experiments.

Future Directions

There are many future directions for the use of methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate in scientific research. One potential direction is the development of new drugs to treat various diseases and disorders, such as cancer and viral infections. Another potential direction is the study of the biochemical and physiological mechanisms that underlie these conditions, which can help to identify new targets for drug development. Additionally, the use of this compound in combination with other compounds may lead to the development of more effective treatments for various diseases and disorders.

Synthesis Methods

Methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate is synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-methylumbelliferone with acetic anhydride to form 4-methyl-2-oxo-2H-chromene-7-acetic anhydride. The second step involves the reaction of this compound with 2-aminobenzoic acid to form methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate. The final product is then purified through a series of purification steps to remove any impurities.

Scientific Research Applications

Methyl 2-({2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoyl}amino)benzoate has been used extensively in scientific research as a tool to investigate the biochemical and physiological effects of various compounds on the human body. It is commonly used as a research tool in the development of new drugs, as it allows researchers to study the effects of these drugs on the human body in a controlled environment. It is also used in the study of various diseases and disorders, as it allows researchers to investigate the biochemical and physiological mechanisms that underlie these conditions.

properties

IUPAC Name

methyl 2-[2-(4-methyl-2-oxochromen-7-yl)oxypropanoylamino]benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19NO6/c1-12-10-19(23)28-18-11-14(8-9-15(12)18)27-13(2)20(24)22-17-7-5-4-6-16(17)21(25)26-3/h4-11,13H,1-3H3,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDIUFGCROYHHGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)OC2=C1C=CC(=C2)OC(C)C(=O)NC3=CC=CC=C3C(=O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19NO6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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